Cas no 2089550-31-0 ((E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid)

• Product Name: (E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid
• CAS No: 2089550-31-0
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5722584
• PubChem ID: 121202355
• Update Time: 2025-05-20

(E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid
• 4-Oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid
• 2089550-31-0
• F1907-6166
• AKOS026710535
• (E)-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-(2-oxa-7-azaspiro[3.5]non-7-yl)-4-oxo-

• Inchi： 1S/C11H15NO4/c13-9(1-2-10(14)15)12-5-3-11(4-6-12)7-16-8-11/h1-2H,3-8H2,(H,14,15)/b2-1+
• InChI Key： CTFLQYHTGPMGAX-OWOJBTEDSA-N
• SMILES： O1CC2(C1)CCN(C(/C=C/C(=O)O)=O)CC2

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 475.1±45.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)

Additional information on (E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid

Introduction to (E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic Acid (CAS No. 2089550-31-0)

(E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid, identified by its CAS number 2089550-31-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic lactones, characterized by its unique spirocyclic core and functionalized enone moiety. The presence of both oxygen and nitrogen heteroatoms in its structure imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of (E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid consists of a spirocyclic framework formed by the intersection of a cyclohexene ring with an azaspirane unit. This spirocyclic arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the enone group at the 4-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. Spirocyclic lactones, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The unique structural features of (E)-4-oxo-4-(2-oxa-7-azaspiro[3.5]nonan-7-yl)but-2-enoic acid make it an attractive scaffold for developing novel bioactive molecules.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The spirocyclic core and the enone group contribute to its binding affinity by creating a conformationally restricted environment that can mimic natural substrates or inhibitors. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing side effects.

Recent studies have highlighted the potential of spirocyclic lactones as modulators of enzyme activity and receptor binding. For instance, derivatives of azaspirane have been investigated for their ability to inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both oxygen and nitrogen heteroatoms in the structure of (E)-4-oxo-4-(2-oxa-spiro[3.5]nonan]-7yl)but--en--acid suggests that it may exhibit similar inhibitory properties.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions to form the spirocyclic core and functional group interconversions to introduce the enone moiety. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic approaches are essential for producing sufficient quantities of the compound for further biological evaluation.

Beyond its potential as a lead compound, (E)-4 oxo--(2 oxa--spiro[3 5]nonan--7 yl)but--en--acid also serves as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling the exploration of diverse chemical space. This flexibility is particularly useful in drug discovery programs where rapid access to structurally diverse libraries is essential.

The biological activity of this compound has been preliminarily assessed through in vitro assays targeting various enzymes and receptors. Initial results suggest that it may possess inhibitory activity against enzymes involved in inflammation and pain signaling. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, (E)-4 oxo--(2 oxa--spiro[3 5]nonan--7 yl)but--en--acid (CAS No 2089550 31 0) is a structurally unique compound with promising applications in pharmaceutical chemistry Bioorganic synthesis methods have been refined to produce this compound efficiently which will facilitate its exploration as a lead molecule or intermediate for drug development Future studies will focus on evaluating its biological activity understanding its mechanism of action and optimizing its pharmacological properties These efforts will contribute to advancing our knowledge in medicinal chemistry and potentially lead to novel therapeutic agents